Cas no 1214327-03-3 (2-chloro-5-(2-fluorophenyl)benzoic acid)

• Product Name: 2-chloro-5-(2-fluorophenyl)benzoic acid
• CAS No: 1214327-03-3
• MF: C₁₃H₈ClFO₂
• MW: 250.652826309204
• MDL: MFCD14701419
• CID: 2617569
• PubChem ID: 46314474
• Update Time: 2025-04-21

2-chloro-5-(2-fluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(2-fluorophenyl)benzoic acid
• DTXSID00673470
• 1214327-03-3
• 4-Chloro-2'-fluoro[1,1'-biphenyl]-3-carboxylic acid
• 4-Chloro-2'-fluoro-[1,1'-biphenyl]-3-carboxylicacid
• AKOS006090384
• 4-Chloro-2'-fluoro-[1,1'-biphenyl]-3-carboxylic acid
• 2-Chloro-5-(2-fluorophenyl)benzoic acid, 95%
• MFCD14701419

• MDL： MFCD14701419
• Inchi： 1S/C13H8ClFO2/c14-11-6-5-8(7-10(11)13(16)17)9-3-1-2-4-12(9)15/h1-7H,(H,16,17)
• InChI Key： ROEIRRQKHVSHJR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC=CC=1F

Computed Properties

• Exact Mass: 250.0196853Da
• Monoisotopic Mass: 250.0196853Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3Ų